Ethyl 3-(4-methylphenyl)-5-[(2-nitrobenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-methylphenyl)-5-[(2-nitrobenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C23H18N4O6S/c1-3-33-23(30)19-16-12-34-21(24-20(28)15-6-4-5-7-17(15)27(31)32)18(16)22(29)26(25-19)14-10-8-13(2)9-11-14/h4-12H,3H2,1-2H3,(H,24,28)
• InChI Key: GUDJKFFROXDQQM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=CC=C3[N+](=O)[O-])C4=CC=C(C=C4)C
• Molecular Formula: C23H18N4O6S
• Molecular Weight: 478.5 g/mol

Description

Ethyl 3-(4-methylphenyl)-5-[(2-nitrobenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H18N4O6S and its molecular weight is 478.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Activity

A study involved synthesizing novel thieno[2,3-c]pyridazines, starting from 3-amino-5-phenyl-2-ethoxycarbonylthieno[2,3-c]pyridazine, and evaluating their antibacterial activities. The synthesis process involved reactions with ethyl chloroacetate, hydrazinolysis, and treatments with various reagents to produce new compounds, which were then tested for antibacterial efficacy (A. S. Al-Kamali et al., 2014).

Heterocyclic Synthesis

Another study focused on the synthesis of heterocyclic compounds utilizing ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates. This work explored reactivity towards different active methylene reagents to yield pyran, pyridine, and pyridazine derivatives, showcasing the versatility in synthesizing various heterocyclic frameworks (R. Mohareb et al., 2004).

Anticancer Activity

Ethyl 2-Amino-4,5,6,7-Tetrahydrobenzo[b]Thiophene-3-Carboxylate was utilized in a multi-component synthesis approach, leading to compounds assessed for their anticancer activity. Notably, one compound exhibited significant in vivo efficacy in reducing solid tumor mass by 26.6% upon treatment, highlighting the potential of these derivatives in cancer therapy (E. Gad et al., 2020).

Synthesis and Antimicrobial Evaluation

Thieno[2,3-d]pyrimidine, thieno[2',3':4,5]pyrimido[1,2-a][1,3,5]triazine, thieno[2,3-d]-1,3-thiazine, and 1,2,4-triazole systems were synthesized starting from ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate. These systems attached to the lauryl group were confirmed by microanalytical and spectral data and evaluated for antimicrobial activity, demonstrating the potential of these compounds in microbial inhibition (M. Hemdan & Heba Kamal Abd El-Mawgoude, 2015).